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Compound of Interest

Compound Name: Ethyl(1-phenylethyl)benzene

Cat. No.: B094580 Get Quote

A comprehensive search for the application of Ethyl(1-phenylethyl)benzene in fragrance

compounds has yielded no specific data regarding its olfactory properties, use in fragrance

formulations, or any associated experimental protocols.

Despite targeted searches for its use in perfumery, olfactory data, and fragrance profile, no

readily available scientific literature, patents, or industry publications could be found that

describe the use of Ethyl(1-phenylethyl)benzene as a fragrance ingredient. Chemical supplier

databases list the compound (CAS 35254-73-0) and provide basic physical and chemical

properties, but do not include information on its scent profile or application in fragrances. One

source indicates its presence in Nicotiana tabacum (tobacco), but this does not detail its use as

an additive in fragrance compositions.

Due to the absence of any data on its olfactory characteristics, stability, substantivity, or safety

in fragrance applications, it is not possible to provide the requested detailed Application Notes,

Experimental Protocols, quantitative data tables, or diagrams for Ethyl(1-
phenylethyl)benzene.

Alternative Compound for Detailed Analysis:
Phenylethyl Alcohol (PEA)
In contrast to Ethyl(1-phenylethyl)benzene, the search results consistently provided extensive

information on a closely related and widely used fragrance ingredient: Phenylethyl Alcohol
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(PEA). This compound is a primary component in the scent of roses and is a foundational

material in floral and other fragrance types.

Should you be interested, a detailed report on the "Application of Phenylethyl Alcohol in

Fragrance Compounds" can be provided. This report would include:

Detailed Application Notes: Covering its olfactory profile (rose, floral, honey), use in various

fragrance types, and typical concentrations.

Quantitative Data Tables: Summarizing key performance indicators such as odor threshold,

substantivity on different substrates, and stability in various product bases.

Experimental Protocols: Providing methodologies for sensory analysis (e.g., triangle tests,

panel evaluations) and stability testing (e.g., accelerated aging, discoloration studies).

Illustrative Diagrams: Including a workflow for the evaluation of a new fragrance ingredient

and a diagram illustrating its role in a floral fragrance accord, created using Graphviz (DOT

language) as requested.

Please indicate if you would like to proceed with a detailed analysis of Phenylethyl Alcohol as

an alternative.

To cite this document: BenchChem. [Application of Ethyl(1-phenylethyl)benzene in
Fragrance Compounds: Information Not Available]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b094580#application-of-ethyl-1-
phenylethyl-benzene-in-fragrance-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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